Cas no 1258327-27-3 (N-(piperidin-4-yl)aminosulfonamide hydrochloride)

• Product Name: N-(piperidin-4-yl)aminosulfonamide hydrochloride
• CAS No: 1258327-27-3
• MDL: MFCD30487796
• CID: 4582754
• PubChem ID: 126805121
• Update Time: 2025-10-05

N-(piperidin-4-yl)aminosulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)aminosulfonamide hydrochloride

• MDL： MFCD30487796

Additional information on N-(piperidin-4-yl)aminosulfonamide hydrochloride

N-(piperidin-4-yl)aminosulfonamide hydrochloride: A Comprehensive Overview

N-(piperidin-4-yl)aminosulfonamide hydrochloride (CAS No. 1258327-27-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PAS-HCl, is a derivative of piperidine and sulfonamide, and it exhibits a unique combination of structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(piperidin-4-yl)aminosulfonamide hydrochloride consists of a piperidine ring linked to an aminosulfonamide group, with the entire molecule being protonated to form the hydrochloride salt. This structure confers the compound with specific pharmacological properties, including its ability to interact with various biological targets. The piperidine ring, in particular, is known for its role in enhancing the lipophilicity and bioavailability of the molecule, while the aminosulfonamide group contributes to its potential as an inhibitor of specific enzymes and receptors.

Recent studies have highlighted the potential of N-(piperidin-4-yl)aminosulfonamide hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate certain neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have beneficial effects on conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that PAS-HCl effectively reduced symptoms of depression in animal models by enhancing serotonin levels in the brain.

In addition to its neurological applications, N-(piperidin-4-yl)aminosulfonamide hydrochloride has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cells by targeting specific signaling pathways. One such pathway is the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. By inhibiting this pathway, PAS-HCl can potentially slow down tumor growth and improve patient outcomes. A recent publication in the Cancer Research Journal reported that PAS-HCl significantly reduced the proliferation of breast cancer cells in vitro and in vivo.

The pharmacokinetic properties of N-(piperidin-4-yl)aminosulfonamide hydrochloride have also been extensively studied. Its high bioavailability and favorable pharmacokinetic profile make it an attractive candidate for drug development. The compound is rapidly absorbed after oral administration and has a long half-life, which allows for once-daily dosing regimens. Additionally, it exhibits low toxicity and minimal side effects, further enhancing its therapeutic potential.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of N-(piperidin-4-yl)aminosulfonamide hydrochloride. These trials are focusing on various indications, including major depressive disorder (MDD), generalized anxiety disorder (GAD), and certain types of cancer. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life.

The synthesis of N-(piperidin-4-yl)aminosulfonamide hydrochloride involves a series of well-defined chemical reactions. The process typically begins with the reaction of 4-piperidone with an appropriate amine to form the piperidine derivative. This intermediate is then treated with sulfuryl chloride to introduce the sulfonamide group, followed by protonation to form the hydrochloride salt. The synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, N-(piperidin-4-yl)aminosulfonamide hydrochloride (CAS No. 1258327-27-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in modern medicine.